4,5-Dimethoxy-2,3-dimethylpyridine 1-oxide

• Molecular Formula: C9H13NO3
• Molecular Weight: 183.20 g/mol
• IUPAC Name: 4,5-dimethoxy-2,3-dimethyl-1-oxidopyridin-1-ium
• InChI: InChI=1S/C9H13NO3/c1-6-7(2)10(11)5-8(12-3)9(6)13-4/h5H,1-4H3
• InChI Key: ZPCMQCKUUBFECD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C[N+](=C1C)[O-])OC)OC

Description

4,5-Dimethoxy-2,3-dimethylpyridine 1-oxide is a useful research compound. Its molecular formula is C9H13NO3 and its molecular weight is 183.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6.3 g of 4,5-dimethoxy-2,3-dimethylpyridine are dissolved in 120 ml of methylene chloride, 20 g of m-chloroperoxybenzoic acid are added successively and the mixture is stirred first at 20° C. for 2 hours and then at 40° C. for 4 hours. After addition of 20 ml of 5N sodium hydroxide solution, the mixture is washed three times with a mixture of 5% strength sodium thiosulfate solution and 5% strength sodium carbonate solution, the aqueous phase is back-extracted twice with methylene chloride and the combined organic phases are dried over magnesium sulfate and concentrated. 4.6 g (66% of theory) of 4,5-dimethoxy-2,3-dimethylpyridine 1-oxide are obtained. The Rf value in methylene chloride/methanol 19:1 is 0.25.